Cas no 51768-39-9 (3-O-methylellagic acid 4'-O-alpha-L-rhamnopyranoside)

• Product Name: 3-O-methylellagic acid 4'-O-alpha-L-rhamnopyranoside
• CAS No: 51768-39-9
• MF: C₂₁H₁₈O₁₂
• MW: 462.360427379608
• CID: 2036394
• PubChem ID: 44560360
• Update Time: 2025-04-21

3-O-methylellagic acid 4'-O-alpha-L-rhamnopyranoside Chemical and Physical Properties

Names and Identifiers

• 3-O-methylellagic acid 4'-O-alpha-L-rhamnopyranoside
• CHEMBL460463
• 51768-39-9
• FS-8326
• AKOS040763510
• 3-O-Methylellagic acid-4 inverted exclamation marka-O-
• A-L-rhamnopyranoside
• 6,14-dihydroxy-7-methoxy-13-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
• CS-1023702
• HY-N12694

• Inchi： 1S/C21H18O12/c1-5-12(23)14(25)15(26)21(30-5)31-9-4-7-10-11-6(19(27)32-17(10)13(9)24)3-8(22)16(29-2)18(11)33-20(7)28/h3-5,12,14-15,21-26H,1-2H3/t5-,12-,14+,15+,21-/m0/s1
• InChI Key： IAYGIELPGJHKME-UKZWKHHHSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1C=C2C(=O)OC3=C(C(=CC4C(=O)OC(C=1O)=C2C=43)O)OC

Computed Properties

• Exact Mass: 462.07982601g/mol
• Monoisotopic Mass: 462.07982601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.0419999999999999
• Topological Polar Surface Area: 181Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins